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Compound of Interest

Compound Name: Cobalt(ll) phosphate

Cat. No.: B085627

1.0 Introduction

Cobalt(ll) phosphate (Cos(POa)2) is an inorganic compound widely utilized as a pigment,
commercially known as cobalt violet.[1][2][3] Its primary applications in the arts and industry are
centered on its ability to produce vibrant, stable, and heat-resistant violet to blue hues in
various media, most notably ceramics and glass.[1] Compounds based on cobalt have been
used for centuries to impart rich blue colors to glass, glazes, and ceramics.[4] The unique
chemical stability and resistance to high temperatures and light make cobalt phosphate an
essential material for decorative and functional applications requiring lasting color performance.

[1]

In the ceramics industry, cobalt phosphate is highly valued as a stable, non-fading pigment for
glazes, tiles, and porcelain, retaining its hue even after multiple high-temperature firings.[1] In
glass manufacturing, it is used to create rich blue and violet colors in products like bottles and
stained glass.[1][5] The coloration mechanism in both ceramics and glass is based on ion
coloring, where the electron transitions of the Co?* ion within the matrix cause selective
absorption of visible light.[6][7]

These notes provide detailed protocols for the synthesis of cobalt phosphate pigment and its
application in ceramic and glass formulations, along with key performance data for researchers
and scientists in materials science.

Physicochemical Properties
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Cobalt phosphate's utility as a pigment is grounded in its inherent physical and chemical
properties. It is a purple solid, insoluble in water, and stable at the high temperatures required
for ceramic firing and glass melting.[1][3]

Table 1: Summary of Physicochemical Properties of Cobalt(ll) Phosphate

Property Value References

Chemical Formula Co3(POa4)2 [11[3]

Molar Mass 366.742 g/mol [2][3]
Fine powder with a blue to

Appearance ] [11[2]
violet hue

Common Name Cobalt Violet [2][3]

Color Index Pigment Violet 14 (PV14) [8][9]

Density 3.81 g/cm?3 [2][3]

Melting Point 1,160 °C (2,120 °F) [3]

- Insoluble in water; soluble in

Solubility ) [1]

acids

Anhydrous Cos3(POa)2 features
Crystal Structure Co2* in both octahedral and [3]

pentacoordinate sites

Experimental Protocols
Protocol 1: Synthesis of Cobalt(ll) Phosphate Pigment
via Co-Precipitation

This protocol describes a common laboratory method for synthesizing cobalt(ll) phosphate
powder from aqueous solutions of cobalt(ll) and phosphate salts.[3][9] The chemical
precipitation method is a viable route for preparing cobalt-based ceramic dyes.[6]

Materials:
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o Cobalt(ll) chloride (CoCl2) or other soluble cobalt(ll) salt
e Disodium hydrogenphosphate (NazHPOa) or other soluble phosphate salt
e Deionized water

» Beakers

e Stirring apparatus

« Filtration system (e.g., Buchner funnel and vacuum flask)
e Drying oven

e Furnace for calcination

e Mortar and pestle

Procedure:

e Prepare Precursor Solutions:

o Prepare a solution of cobalt(ll) chloride by dissolving it in deionized water (e.g., 2.0 g
CoClz in 20 mL water).[9]

o Prepare a separate solution of sodium hydrogenphosphate by dissolving it in deionized
water (e.g., 1.3 g Na2HPOa4 in 20 mL water).[9]

» Precipitation:

o While stirring, slowly pour the cobalt(ll) chloride solution into the sodium
hydrogenphosphate solution.[9]

o Aviolet precipitate of cobalt(ll) phosphate will form immediately.[10]
« Filtration and Washing:

o Filter the resulting precipitate using a filtration system.[9]
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o Wash the collected solid several times with deionized water to remove soluble byproducts.

Drying:

o Dry the filtered pigment in a drying oven at approximately 100-120 °C until all moisture is
removed.[9]

Calcination (Optional but Recommended):

o For enhanced stability and color development, calcine the dried powder in a furnace. The
crystallization of Cos(POa4)2 can occur at temperatures around 625 °C.[6] A typical
calcination temperature might be 800-1000 °C for 1-2 hours.

Homogenization:

o After cooling, homogenize the final pigment powder using a mortar and pestle to break up
any agglomerates.[9]
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Workflow: Co-Precipitation Synthesis of Cobalt Phosphate
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Caption: Workflow for the synthesis of cobalt phosphate pigment.

Protocol 2: Application in Ceramic Glazes

This protocol outlines the steps for incorporating cobalt phosphate pigment into a ceramic
glaze formulation. Cobalt is a potent blue colorant in glazes, with even small amounts (0.1-1%)
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yielding intense colors.[11]

Materials:

o Cobalt phosphate pigment (synthesized or commercial)

o Base glaze formulation (frit, kaolin, silica, etc.)

e Ceramic bisque ware

o Ball mill or mortar and pestle

e Sieve (e.g., 80-100 mesh)

o Glaze application tools (brush, spray gun, dipping tongs)

e Kiln

Procedure:

e Formulation:

o Weigh the dry components of the base glaze.

o Weigh the cobalt phosphate pigment. A typical concentration is 1-5 wt% of the total dry
glaze weight.[12][13]

e Mixing and Milling:

o Combine the dry glaze components and the pigment with water to form a slurry.

o For optimal dispersion and to avoid speckling, wet mill the slurry in a ball mill for several
hours.[14] Alternatively, for small batches, thoroughly mix using a mortar and pestle.

e Sieving:

o Pass the glaze slurry through a fine-mesh sieve to remove any large particles and ensure
homogeneity.
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Application:

o Apply the glaze to the ceramic bisque ware using the desired technique (brushing,
dipping, or spraying). Ensure an even coating.

Drying:
o Allow the glazed ware to dry completely.
Firing:

o Fire the glazed pieces in a kiln according to a suitable firing schedule for the specific glaze
and clay body. Firing temperatures for glazes containing cobalt phosphate can range from
1050 °C to 1250 °C.[12][15]
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Workflow: Ceramic Glaze Application
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Caption: General workflow for applying cobalt phosphate in ceramic glazes.

Protocol 3: Application in Glass Manufacturing

This protocol describes the incorporation of cobalt phosphate into a glass batch to produce
colored glass. Cobalt is an extremely intense coloring agent in glass melts.[5][16]
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Materials:

Cobalt phosphate pigment

Glass raw materials (e.g., silica sand, soda ash, limestone)

High-temperature crucible

Glass furnace

Molds and annealing oven

Procedure:

e Batch Calculation:

o Calculate and weigh the primary glass-forming raw materials.

o Add a small amount of cobalt phosphate pigment to the batch. Cobalt is a powerful
colorant, and only a few parts per million can produce a light blue color.[16] Typical
additions are very low, often less than 0.1 wt%.

Mixing:

o Thoroughly mix the dry raw materials and the cobalt phosphate pigment to ensure a
homogenous batch, which is critical for uniform color.

Melting:
o Load the batch into a crucible and place it in a glass furnace.

o Heat the batch to the required melting temperature (e.g., 1400-1500 °C for a typical soda-
lime glass) until a homogenous, bubble-free melt is achieved.[17]

Forming:

o Pour, press, or blow the molten glass into its desired shape.

Annealing:
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o Transfer the formed glass object to an annealing oven to cool slowly. This process relieves

internal stresses, preventing the glass from cracking. The cooling range is typically

between 590°C and 450°C.[17]

Performance Data and Characterization

The performance of cobalt phosphate as a pigment is primarily evaluated by its color, stability,

and interaction with the surrounding matrix.

Coloration Mechanism

The blue to violet color imparted by cobalt phosphate is due to the electronic configuration of
the divalent cobalt ion (Co2*).[6] When incorporated into a glass or glaze matrix, the Co?* ions
exist within the silicate network. These ions selectively absorb light in the yellow-orange portion
of the visible spectrum, primarily transmitting light in the blue and violet regions, which is then

observed by the eye.[6][18]

Concept: lonic Coloration by Co2%*
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Caption: Conceptual diagram of ionic coloration in a cobalt-doped matrix.
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Performance in Ceramic Systems

The final color and stability of cobalt phosphate in a glaze depend on the firing temperature,

kiln atmosphere, and the chemical composition of the base glaze.[11]

Table 2: Firing Conditions and Performance in Ceramics

Typical Range /

Parameter . References
Observation

Firing Temperature 1000 °C - 1250 °C [12][15]

Pigment Concentration 0.5-5.0 wt% [11][12][13]

Thermal Stability Stable up to at least 1100 °C [6][12]

Glaze Compatibility

Best performance in leadless,
single-firing glazes.[6][12] Can
be sensitive to glaze
chemistry; high-alkali fluxes

can alter the final hue.[11]

Resulting Colors

Varies from violet to intense
blue, depending on Co2?*
coordination and glaze

chemistry.

[1](6]

Performance in Glass Systems

In glass, cobalt is one of the most powerful colorants. The final color is highly dependent on

concentration.

Table 3: Performance Characteristics in Glass
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Typical Range /
Parameter . References
Observation

) ) < 0.1 wt% (often measured in
Typical Concentration o [16][18]
parts per million)

Resulting Color Deep, intense blue.[5][16]

] Cobalt blue glass offers good
UV Protection ] ]
protection against UV rays.[16]

The Co?* ion is stable within
Chemical Stability the silicate glass matrix at high  [1]

temperatures.

Characterization

To evaluate the synthesized pigments and their performance in final products, several
analytical techniques are employed:

» X-Ray Diffraction (XRD): To confirm the crystal phase of the synthesized pigment (e.g.,
Co3(P0Oa4)2) and identify any secondary phases.[6][19]

e Scanning Electron Microscopy (SEM): To observe the particle size, morphology, and
distribution of the pigment powder.[6][12]

e UV-Vis-NIR Spectroscopy: To study the optical properties and understand the electronic
transitions of the Co?* ion that give rise to the color.[6][12][19]

o CIE Lab* Colorimetry: To quantitatively measure and define the color coordinates of the
pigment powder and the final glazed or glass products.[6][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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